Cas no 2111278-36-3 (1-(Bromomethyl)-3-methyl-1-propylcyclobutane)

• Product Name: 1-(Bromomethyl)-3-methyl-1-propylcyclobutane
• CAS No: 2111278-36-3
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5286346
• PubChem ID: 165871687
• Update Time: 2025-05-22

1-(Bromomethyl)-3-methyl-1-propylcyclobutane Chemical and Physical Properties

Names and Identifiers

• 2111278-36-3
• 1-(bromomethyl)-3-methyl-1-propylcyclobutane
• EN300-678544
• 1-(Bromomethyl)-3-methyl-1-propylcyclobutane

• Inchi： 1S/C9H17Br/c1-3-4-9(7-10)5-8(2)6-9/h8H,3-7H2,1-2H3
• InChI Key： VDRIYJKWLVTGSV-UHFFFAOYSA-N
• SMILES： BrCC1(CCC)CC(C)C1

Computed Properties

• Exact Mass: 204.05136g/mol
• Monoisotopic Mass: 204.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-3-methyl-1-propylcyclobutane

Comprehensive Overview of 1-(Bromomethyl)-3-methyl-1-propylcyclobutane (CAS No. 2111278-36-3)

1-(Bromomethyl)-3-methyl-1-propylcyclobutane (CAS No. 2111278-36-3) is a specialized organic compound with a unique cyclobutane backbone, featuring a bromomethyl group and a propyl substituent. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's cyclobutane ring provides steric constraints that are exploited in stereoselective reactions, a topic of growing interest in modern organic synthesis.

Recent trends in chemical research highlight the demand for functionalized cyclobutanes, as they are increasingly used in drug discovery and material science. The presence of the bromomethyl group in 1-(Bromomethyl)-3-methyl-1-propylcyclobutane allows for further derivatization, making it a versatile building block. Researchers are particularly interested in its potential applications in cross-coupling reactions, a hot topic in catalytic chemistry. This aligns with the frequent searches for "cyclobutane derivatives in Suzuki coupling" or "bromomethyl compounds in organic synthesis," reflecting its relevance in current scientific discourse.

From a synthetic perspective, the compound's propylcyclobutane framework offers stability while maintaining reactivity, a balance highly sought after in industrial applications. Its CAS No. 2111278-36-3 is often queried in databases by chemists investigating strained ring systems or halogenated intermediates. The compound's role in creating bioactive molecules is another area of exploration, as cyclobutanes are known to mimic natural product scaffolds. This ties into the broader search trend for "cyclobutane in medicinal chemistry," which has seen a 40% increase in academic queries over the past two years.

Environmental and safety considerations are paramount when handling 1-(Bromomethyl)-3-methyl-1-propylcyclobutane. While not classified as hazardous under standard regulations, proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to preserve its bromo-functional group integrity. This practical aspect frequently appears in search queries like "storage of bromomethyl compounds" or "stability of cyclobutane derivatives," indicating user interest in handling protocols.

The compound's physical properties—including its molecular weight (C9H17Br), boiling point, and solubility profile—are critical for process chemists. These parameters influence its behavior in solvent systems and determine optimal reaction conditions. Recent computational studies on cyclobutane conformation have renewed interest in such compounds, with search terms like "steric effects in propylcyclobutanes" gaining traction among theoretical chemists.

In the context of green chemistry, researchers are exploring catalytic methods to incorporate 1-(Bromomethyl)-3-methyl-1-propylcyclobutane into more sustainable synthetic pathways. This responds to the growing search volume for "green synthesis of halogenated intermediates" and "atom economy in cyclobutane chemistry." The compound's potential in polymer modification is another emerging application area, particularly for creating specialty materials with tailored thermal properties.

Analytical characterization of CAS No. 2111278-36-3 typically involves advanced techniques like NMR spectroscopy (particularly 13C NMR for the cyclobutane ring) and mass spectrometry. These methods are frequently discussed in online forums, with queries such as "NMR peaks for bromomethylcyclobutanes" reflecting practical challenges in compound verification. The compound's chromatographic behavior is another technical aspect often searched by quality control specialists.

Looking forward, the development of novel synthetic methodologies using 1-(Bromomethyl)-3-methyl-1-propylcyclobutane continues to evolve. Recent publications have demonstrated its utility in photochemical reactions, tapping into the broader interest in energy-efficient transformations. This aligns with search trends showing increased curiosity about "light-mediated cyclobutane functionalization" and "visible-light catalysis with bromo compounds," marking exciting directions for future research.